![molecular formula C21H18F3N3O B2721255 N-([2,4'-bipyridin]-3-ylmethyl)-3-(4-(trifluoromethyl)phenyl)propanamide CAS No. 2034474-71-8](/img/structure/B2721255.png)
N-([2,4'-bipyridin]-3-ylmethyl)-3-(4-(trifluoromethyl)phenyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-([2,4'-bipyridin]-3-ylmethyl)-3-(4-(trifluoromethyl)phenyl)propanamide, also known as BTCP, is a chemical compound that has been extensively studied for its potential applications in scientific research. BTCP is a synthetic compound that belongs to the class of benzamide derivatives and has been found to have a wide range of biochemical and physiological effects.
Scientific Research Applications
- Findings : Several novel derivatives of this compound exhibit potent antibacterial activity against antibiotic-resistant Gram-positive bacteria. They also prevent the development of biofilms by methicillin-resistant Staphylococcus aureus (MRSA) and Enterococcus faecalis. These compounds are more effective than the control antibiotic vancomycin and show low toxicity to cultured human embryonic kidney cells .
- Findings : N-([2,4’-bipyridin]-3-ylmethyl)-3-(4-(trifluoromethyl)phenyl)propanamide derivatives effectively eradicate preformed biofilms. Their activity extends beyond growth inhibition, making them promising candidates for combating biofilm-related infections .
- Findings : The most promising derivative shows potency against meropenem, oxacillin, and vancomycin-resistant clinical isolates of Enterococcus faecium. This suggests its potential as an alternative treatment option for drug-resistant infections .
- Findings : Macromolecular synthesis inhibition studies reveal a broad range of inhibitory effects, suggesting targets with global impact on bacterial cell function. Further investigations are needed to pinpoint specific mechanisms .
- Context : Although not directly related to the compound, understanding its trifluoromethylation reactions can provide insights into synthetic methodologies and applications .
Antimicrobial Activity
Biofilm Eradication
Resistance Against Clinical Isolates
Mode of Action Studies
Trifluoromethylation Reactions
Organic Synthesis and Intermediates
Mechanism of Action
Target of Action
The primary targets of N-([2,4’-bipyridin]-3-ylmethyl)-3-(4-(trifluoromethyl)phenyl)propanamide are antibiotic-resistant Gram-positive bacteria . These bacteria are a significant concern in the medical field due to their resistance to many commonly used antibiotics.
Mode of Action
N-([2,4’-bipyridin]-3-ylmethyl)-3-(4-(trifluoromethyl)phenyl)propanamide interacts with its targets by inhibiting their growth . This interaction results in the prevention of biofilm development, which are protective layers that bacteria form to shield themselves from antibiotics .
Biochemical Pathways
It is known that the compound has a broad range of inhibitory effects, suggesting that it targets pathways that have a global effect on bacterial cell function .
Result of Action
The action of N-([2,4’-bipyridin]-3-ylmethyl)-3-(4-(trifluoromethyl)phenyl)propanamide results in the effective eradication of preformed biofilms . It has been found to be more effective than the control antibiotic vancomycin . The compound also shows low toxicity to cultured human embryonic kidney cells .
properties
IUPAC Name |
N-[(2-pyridin-4-ylpyridin-3-yl)methyl]-3-[4-(trifluoromethyl)phenyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18F3N3O/c22-21(23,24)18-6-3-15(4-7-18)5-8-19(28)27-14-17-2-1-11-26-20(17)16-9-12-25-13-10-16/h1-4,6-7,9-13H,5,8,14H2,(H,27,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MYLNLQYGBYGVKL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(N=C1)C2=CC=NC=C2)CNC(=O)CCC3=CC=C(C=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18F3N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-([2,4'-bipyridin]-3-ylmethyl)-3-(4-(trifluoromethyl)phenyl)propanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.